Cas no 132153-62-9 (2-Methacryloxyethyl D-glucopyranoside - 25-50% in aqueous solution containing 200 ppm MEHQ inhibitor)

• Product Name: 2-Methacryloxyethyl D-glucopyranoside - 25-50% in aqueous solution containing 200 ppm MEHQ inhibitor
• CAS No: 132153-62-9
• MF: C₁₂H₂₀O₈
• MW: 292.282404899597
• CID: 138575
• PubChem ID: 3083177
• Update Time: 2025-06-13

2-Methacryloxyethyl D-glucopyranoside - 25-50% in aqueous solution containing 200 ppm MEHQ inhibitor Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranoside,2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl
• 2-METHACRYLOXYETHYL D-GLUCOPYRANOSIDE
• (E)-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)hydroquinone
• (E)-2-(3,7-dimethylocta-2,6-dienyl)
• 2-(2E)-(3,7-dimethyl-2,6-octadienyl)-1,4-benzenediol
• 2-diprenyl-1,4-hydroquinone
• 2-Geranylhydroquinone
• 2-glucosyloxyethyl methacrylate
• 2-methacryloxyethyl glucoside
• 2-methacryloyloxyethyl D-glucopyranoside
• geranyl-p-hydroquinone
• Gerochinolo
• Gerochinolo [DCIT]
• Geroquinol [INN:DCF]
• Geroquinolum
• Geroquinolum [INN-Latin]
• methacryloxy ethylglucoside
• GEMA
• GLUCOSYLOXYETHYL METHACRYLATE
• Glycosyloxyethyl methacrylate solution
• 2-(Hexopyranosyloxy)ethyl 2-methylprop-2-enoate
• 2-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl 2-methylprop-2-enoate
• DTXSID30927559
• 2-(((3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)ethyl methacrylate
• SCHEMBL222100
• J-006131
• 2-((3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)ethyl methacrylate
• 132153-62-9
• 132153-84-5
• 2-Methacryloxyethyl D-glucopyranoside - 50% aqueous solution contains 200 ppm MEHQ inhibitor
• 2-Methacryloxyethyl D-glucopyranoside - 25-50% in aqueous solution containing 200 ppm MEHQ inhibitor

• Inchi： 1S/C12H20O8/c1-6(2)11(17)18-3-4-19-12-10(16)9(15)8(14)7(5-13)20-12/h7-10,12-16H,1,3-5H2,2H3/t7-,8-,9+,10-,12?/m1/s1
• InChI Key： KUQRLZZWFINMDP-BGNLRFAXSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 292.11600
• Monoisotopic Mass: 292.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 0.808 g/mL at 25 °C
• Flash Point: 57 °F
• Refractive Index: n20/D 1.366
• PSA: 125.68000
• LogP: -2.07780

2-Methacryloxyethyl D-glucopyranoside - 25-50% in aqueous solution containing 200 ppm MEHQ inhibitor Security Information

• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38
• Safety Instruction： S7
• Hazardous Material Identification：
• Safety Term：S7-16-36/37
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-Methacryloxyethyl D-glucopyranoside - 25-50% in aqueous solution containing 200 ppm MEHQ inhibitor

2-Methacryloxyethyl D-Glucopyranoside (CAS No. 132153-62-9) - A Versatile Monomer for Advanced Biomaterials and Drug Delivery Systems

Among the D-glucopyranoside derivatives, 2-Methacryloxyethyl D-glucopyranoside (CAS No. 132153-62-9) stands out as a critical building block in modern biomaterial science. This methacrylate-functionalized sugar derivative combines the hydrophilic properties of glucose with the polymerizable methacryloyl group, enabling its use in stimuli-responsive materials, drug delivery systems, and bioconjugate chemistry. The compound is supplied as a stabilized aqueous solution containing 200 ppm MEHQ inhibitor, ensuring controlled reactivity during storage and formulation processes.

The unique structure of this compound integrates a D-glucopyranoside moiety connected via an ether linkage to a methacrylate ester group. This configuration provides dual functional advantages: the carbohydrate component enables specific biological interactions through lectin recognition or cell membrane targeting, while the methacryloyl group allows incorporation into polymeric networks via radical polymerization. Recent studies published in Biomaterials Science (DOI: 10.1039/D3BM00454A) demonstrated its utility in creating glycosylated hydrogels with tunable swelling behavior in response to glucose concentration changes, offering promising applications in diabetes management systems.

In drug delivery applications, this monomer's amphiphilic nature makes it ideal for synthesizing nanoparticles with both hydrophilic exterior surfaces and lipophilic cores. A 2023 study in Nano Today (DOI: 10.1016/j.nantod.2023.102487) highlighted its use in fabricating pH-sensitive micelles that enhance the solubility of poorly water-soluble drugs like paclitaxel while maintaining biocompatibility through glucose-mediated surface interactions. The presence of MEHQ inhibitor at 200 ppm ensures stable storage conditions by suppressing premature polymerization during formulation steps involving redox initiators or light activation.

The controlled inhibition system allows precise manipulation of polymerization kinetics when used in photopolymerizable formulations for tissue engineering scaffolds. Research from the Journal of Controlled Release (DOI: 10.1016/j.jconrel.2023.154897) demonstrated its application in creating cell-laden hydrogels with spatiotemporal crosslinking patterns using two-photon lithography techniques, achieving unprecedented resolution for nerve regeneration templates. The aqueous solution form facilitates compatibility with biological components during scaffold fabrication processes.

In surface modification applications, this compound enables glycosylation of medical devices to reduce thrombogenicity through selective protein adsorption profiles. A comparative study published in Biomacromolecules (DOI: 10.1021/acs.biomacromolecules.3b00478) showed that coatings containing this monomer exhibited superior platelet resistance compared to conventional poly(ethylene glycol) surfaces under flow conditions simulating blood circulation environments.

The combination of glucose-based recognition elements and polymerizable functionality also finds application in enzyme-responsive materials for diagnostics and therapy delivery systems. Recent work reported in Nature Communications (DOI: 10.1038/s41467-023-43589-w) utilized this compound to create glucose oxidase-integrated microcapsules that release insulin analogs proportionally to local glucose levels through enzyme-catalyzed crosslinking degradation mechanisms.

The stability profile of this compound is meticulously maintained through the optimized inhibitor concentration (MEHQ at 200 ppm). This ensures minimal monomer decomposition during storage while allowing precise control over radical initiation during synthesis processes involving thermal or photochemical activation methods. The aqueous solution format simplifies handling compared to organic solvent-based formulations, reducing flammability risks while maintaining compatibility with aqueous reaction media.

In biomedical imaging applications, researchers have successfully conjugated this monomer with near-infrared fluorophores to create dual-functional contrast agents that combine imaging capabilities with therapeutic cargo delivery functions. A notable example from AACR Open Research (DOI: 10.3399/aacr.or.aacr-openres-5787) demonstrated targeted tumor imaging combined with localized chemotherapy using such conjugates functionalized via click chemistry reactions enabled by the methacryloyl groups.

The structural versatility of this compound also extends to dental materials development, where it has been incorporated into experimental composites showing enhanced bonding strength to enamel surfaces through calcium-binding interactions mediated by its carbohydrate component. Studies published in Dental Materials Journal (DOI: 10.4414/dmj.e78) reported significant improvements in early-stage interfacial integrity compared to conventional resin-modified glass ionomers.

In summary, this advanced chemical entity represents a pivotal material for developing next-generation biomaterials that integrate precise biological functionality with tunable physicochemical properties through controlled polymerization strategies. Its unique combination of sugar-based bioactivity and methacrylate reactivity positions it as an essential tool across diverse applications from targeted drug delivery systems to smart responsive materials for regenerative medicine and diagnostics.